Cas no 1021024-35-0 (N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021024-35-0
• MF: C₂₃H₂₂FNO₆
• MW: 427.422290325165
• CID: 5845790
• PubChem ID: 42227207
• Update Time: 2025-10-28

N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• SR-01000921926-1
• AKOS024505179
• N-(3,4-dimethoxyphenethyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide
• SR-01000921926
• 1021024-35-0
• F5286-0318

• Inchi： 1S/C23H22FNO6/c1-28-19-8-5-15(11-20(19)29-2)9-10-25-23(27)21-12-18(26)22(14-31-21)30-13-16-3-6-17(24)7-4-16/h3-8,11-12,14H,9-10,13H2,1-2H3,(H,25,27)
• InChI Key： TZZQZPHGYMRSOR-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=C(OC)C(OC)=C2)=O)OC=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Computed Properties

• Exact Mass: 427.14311558g/mol
• Monoisotopic Mass: 427.14311558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Additional information on N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

N-[2-(3,4-Dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide: A Comprehensive Overview

N-[2-(3,4-Dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide, also identified by its CAS Registry Number 1021024-35-0, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and material science. This compound is characterized by its intricate molecular structure, which includes a pyran ring system, a carboxamide group, and multiple aromatic substituents. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers in various disciplines.

The molecular structure of this compound is notable for its dimethoxyphenyl and fluorophenyl substituents, which are attached to the pyran ring via methoxy linkages. These substituents contribute to the compound's stability, solubility, and reactivity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules, particularly in drug delivery systems. For instance, the dimethoxyphenyl group has been shown to enhance bioavailability by improving membrane permeability, while the fluorophenyl group can influence the molecule's interaction with biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The synthesis pathway typically begins with the preparation of the pyran ring system, followed by the introduction of the carboxamide group and subsequent substitution reactions to attach the aromatic moieties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Research indicates that it exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

In recent years, there has been growing interest in exploring the use of this compound in nanotechnology applications. Its structural features make it suitable for designing drug delivery systems and biosensors. For example, researchers have successfully incorporated this compound into polymeric nanoparticles to enhance drug encapsulation efficiency and controlled release profiles.

From an environmental perspective, understanding the biodegradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage of the amide bond and oxidative cleavage of aromatic rings. These findings are significant for developing sustainable chemical processes that minimize environmental contamination.

In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021024-35-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique molecular structure provides a foundation for exploring innovative solutions in medicine, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing technological and therapeutic innovations.